molecular formula C12H16O3 B8506627 Piperonyl butyl ether CAS No. 69173-15-5

Piperonyl butyl ether

Cat. No. B8506627
CAS RN: 69173-15-5
M. Wt: 208.25 g/mol
InChI Key: NPBHFKYMZPKJEO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Piperonyl butyl ether is a useful research compound. Its molecular formula is C12H16O3 and its molecular weight is 208.25 g/mol. The purity is usually 95%.
BenchChem offers high-quality Piperonyl butyl ether suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Piperonyl butyl ether including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

69173-15-5

Product Name

Piperonyl butyl ether

Molecular Formula

C12H16O3

Molecular Weight

208.25 g/mol

IUPAC Name

5-(butoxymethyl)-1,3-benzodioxole

InChI

InChI=1S/C12H16O3/c1-2-3-6-13-8-10-4-5-11-12(7-10)15-9-14-11/h4-5,7H,2-3,6,8-9H2,1H3

InChI Key

NPBHFKYMZPKJEO-UHFFFAOYSA-N

Canonical SMILES

CCCCOCC1=CC2=C(C=C1)OCO2

Origin of Product

United States

Synthesis routes and methods

Procedure details

4 g of sodium hydride (60%) and 100 ml of tetrahydrofuran (THF) were stirred in a nitrogen stream. Thereto was dropwise added, in 30 minutes, 15.2 g (0.1 mol) of piperonyl alcohol dissolved in 70 ml of THF, followed by stirring for 30 minutes. Thereto was dropwise added 13.7 g (0.1 mol) of 1-bromobutane dissolved in THF, followed by stirring for 12 hours. The stirring was stopped and the reaction mixture was concentrated. The concentrate was dropped into an excess amount of a 2 N aqueous hydrochloric acid solution. Heptane was added thereto for extraction. The extract was washed with water until the washings became neutral, and then concentrated. The concentrate was purified by silica gel column chromatography (hexane:ethyl acetate=30:1) to obtain 8.0 g of piperonyl butyl ether at a yield of 38.5% as a transparent oily substance.
Quantity
4 g
Type
reactant
Reaction Step One
Quantity
100 mL
Type
solvent
Reaction Step One
Quantity
15.2 g
Type
reactant
Reaction Step Two
Name
Quantity
70 mL
Type
solvent
Reaction Step Two
Quantity
13.7 g
Type
reactant
Reaction Step Three
Name
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Four
Yield
38.5%

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